Cas no 905854-03-7 ((3S,4S)-3-(5,6-Dihydro-4H-pyrrolo[3,2,1-Ij]quinolin-1-yl)-4-(1H-indol-3-yl)pyrrolidine-2,5-dione)

• Product Name: (3S,4S)-3-(5,6-Dihydro-4H-pyrrolo[3,2,1-Ij]quinolin-1-yl)-4-(1H-indol-3-yl)pyrrolidine-2,5-dione
• CAS No: 905854-03-7
• MF: C₂₃H₁₉N₃O₂
• MW: 369.415865182877
• MDL: MFCD11977596
• CID: 797784
• PubChem ID: 11696354
• Update Time: 2025-11-01

(3S,4S)-3-(5,6-Dihydro-4H-pyrrolo[3,2,1-Ij]quinolin-1-yl)-4-(1H-indol-3-yl)pyrrolidine-2,5-dione Chemical and Physical Properties

Names and Identifiers

• 2,5-Pyrrolidinedione,3-(5,6-dihydro-4H-pyrrolo[3,2,1-ij]quinolin-1-yl)-4-(1H-indol-3-yl)-, (3S,4S)-
• (-)-trans-3-(5,6-dihydro-4H-pyrrolo[3,2,1-ij]quinolin-1-yl)-4-(1H-indol-3-yl)pyrrolidine-2,5-dione
• (+)-3(S),4(S)-3-(5,6-dihydro-4H-pyrrolo[3,2,1-ij]quinolin-1-yl)-4(1H-indol-3-yl)pyrrolidine-2,5-dione
• (+-)-trans-2-Propylamino-cyclohexanol-(1)
• (1R,2R)-2-(PROPYLAMINO)CYCLOHEXANOL
• 2-(propylamino)cyclohexanol
• 2,5-Pyrrolidinedione, 3-(5,6-dihydro-4H-pyrrolo[3,2,1-ij]quinolin-1-yl)-4-(1H-indol-3-yl)-, (3S,4S)-
• (3S,4S)-3-(5,6-Dihydro-4H-pyrrolo[3,2,1-Ij]quinolin-1-yl)-4-(1H-indol-3-yl)pyrrolidine-2,5-dione
• E9UU0ESM69
• Tivantinib, (+)-
• 2872AH
• J3.496.310J
• 2,5-Pyrrolidinedione,3-(5,6-dihydro-4H-pyrrolo[3,2,1-ij]quinolin-1-yl)-4-(1H-indol-3-yl)-,(3S,4S)-
• 2,5-Pyrrolidinedione, 3-(5,6-dihydro-4H-pyrrolo(3,2,1-ij)qu
• (3S,4S)-3-(5,6-Dihydro-4H-pyrrolo[3,2,1-ij]quinolin-1-yl)-4-(1H-indol-3-yl)-2,5-pyrrolidinedione (ACI)
• AS-74747
• (3S,4S)-3-(5,6-Dihydro-4H-pyrrolo(3,2,1-ij)quinolin-1-yl)-4-(1H-indol-3-yl)-2,5-pyrrolidinedione
• SCHEMBL44902
• (3S,4S)-Tivantinib
• (3S,4S)-3-{1-azatricyclo[6.3.1.0?,??]dodeca-2,4,6,8(12)-tetraen-3-yl}-4-(1H-indol-3-yl)pyrrolidine-2,5-dione
• CHEMBL4785734
• (3S,4S)-3-{1-AZATRICYCLO[6.3.1.0?,(1)(2)]DODECA-2,4,6,8(12)-TETRAEN-3-YL}-4-(1H-INDOL-3-YL)PYRROLIDINE-2,5-DIONE
• 2,5-Pyrrolidinedione, 3-(5,6-dihydro-4H-pyrrolo(3,2,1-ij)quinolin-1-yl)-4-(1H-indol-3-yl)-, (3S,4S)-
• UNII-E9UU0ESM69
• 905854-03-7
• HY-50687
• AKOS027339164
• CS-B0533
• DA-59506
• (3S,4S)-3-(1-azatricyclo[6.3.1.04,12]dodeca-2,4,6,8(12)-tetraen-3-yl)-4-(1H-indol-3-yl)pyrrolidine-2,5-dione

• MDL： MFCD11977596
• Inchi： 1S/C23H19N3O2/c27-22-19(16-11-24-18-9-2-1-7-14(16)18)20(23(28)25-22)17-12-26-10-4-6-13-5-3-8-15(17)21(13)26/h1-3,5,7-9,11-12,19-20,24H,4,6,10H2,(H,25,27,28)/t19-,20-/m1/s1
• InChI Key： UCEQXRCJXIVODC-WOJBJXKFSA-N
• SMILES： O=C1NC(=O)[C@H](C2=CNC3C=CC=CC2=3)[C@H]1C1=CN2CCCC3C2=C1C=CC=3

Computed Properties

• Exact Mass: 369.14800
• Monoisotopic Mass: 369.147726857g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 28
• Rotatable Bond Count: 2
• Complexity: 666
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 2
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 66.9
• XLogP3: 2.9

Experimental Properties

• PSA: 66.89000
• LogP: 3.92140

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Indoles and derivatives 3-alkylindoles
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Indoles and derivatives Indoles 3-alkylindoles

Additional information on (3S,4S)-3-(5,6-Dihydro-4H-pyrrolo[3,2,1-Ij]quinolin-1-yl)-4-(1H-indol-3-yl)pyrrolidine-2,5-dione

Introduction to Compound with CAS No. 905854-03-7 and Its Applications in Chemical Biology

Compound with the CAS number 905854-03-7 is a highly intriguing molecule that has garnered significant attention in the field of chemical biology. The molecular structure of this compound is characterized by a complex framework, which includes a pyrrolo[3,2,1-Ij]quinoline core and an indole moiety, linked through a pyrrolidine scaffold. This unique arrangement of heterocyclic rings imparts distinct chemical and biological properties, making it a valuable candidate for further exploration in drug discovery and therapeutic development.

The full name of the compound, (3S,4S)-3-(5,6-Dihydro-4H-pyrrolo[3,2,1-Ij]quinolin-1-yl)-4-(1H-indol-3-yl)pyrrolidine-2,5-dione, provides detailed insights into its structural composition. The stereochemistry indicated by the (3S,4S) designation suggests that the compound possesses specific chiral centers, which are crucial for its biological activity. The presence of the pyrrolo[3,2,1-Ij]quinoline ring system is particularly noteworthy, as it is known to be a privileged scaffold in medicinal chemistry due to its ability to interact with various biological targets.

Recent advancements in chemical biology have highlighted the importance of heterocyclic compounds in developing novel therapeutic agents. The compound with CAS No. 905854-03-7 fits well within this context, as it combines multiple pharmacophoric elements that are known to enhance binding affinity and selectivity towards biological targets. For instance, the pyrrolo[3,2,1-Ij]quinoline core has been shown to exhibit binding interactions with enzymes and receptors involved in cancer progression and inflammation.

One of the most compelling aspects of this compound is its potential application in modulating signaling pathways that are dysregulated in various diseases. Studies have indicated that the indole moiety present in the molecule can interact with transcription factors and other regulatory proteins, thereby influencing gene expression patterns. This capability makes it a promising candidate for developing small-molecule inhibitors that could target diseases such as cancer and neurodegenerative disorders.

The pyrrolidine scaffold in the compound also contributes to its biological activity by providing a flexible binding platform that can adapt to different target structures. This structural feature is particularly important for achieving high affinity and selectivity, which are critical for therapeutic efficacy. Additionally, the dione group at the 2,5 positions of the pyrrolidine ring adds another layer of complexity to its interactions with biological targets, potentially enhancing its pharmacological properties.

In light of these findings, researchers have been exploring synthetic routes to optimize the production of this compound while maintaining its structural integrity and stereochemical purity. Advances in synthetic methodologies have enabled the efficient preparation of complex heterocyclic compounds like this one, opening up new avenues for drug discovery and development.

The compound's potential applications extend beyond traditional therapeutic areas. For instance, it has shown promise in preclinical studies as a tool for understanding the mechanisms underlying various diseases. By interacting with specific biological targets, it can help researchers gain insights into disease pathogenesis and identify new therapeutic strategies.

Furthermore, the stereochemical purity of this compound is crucial for its biological activity. The (3S,4S) configuration ensures that it interacts with biological targets in a specific manner, which is essential for achieving desired therapeutic effects. Any deviation from this stereochemistry could significantly alter its pharmacological properties, highlighting the importance of precise synthetic methodologies.

Recent research has also explored the potential of this compound as a lead molecule for developing novel drug candidates. By leveraging computational modeling and high-throughput screening techniques, researchers have been able to identify derivatives of this compound that exhibit enhanced biological activity. These derivatives could serve as starting points for further optimization and development into new therapeutics.

The versatility of this compound lies in its ability to interact with multiple biological targets through different pharmacophoric elements. This multifunctionality makes it a valuable tool for addressing complex diseases that involve multiple dysregulated pathways. By targeting several key proteins or enzymes simultaneously, it could provide a more comprehensive approach to disease treatment.

In conclusion, Compound with CAS No. 905854-03-7 represents a significant advancement in chemical biology due to its unique structural features and potential applications in drug discovery. The combination of a pyrrolo[3,2,1-Ij]quinoline core with an indole moiety linked through a pyrrolidine scaffold provides a rich framework for developing novel therapeutic agents. Its ability to modulate signaling pathways and interact with various biological targets makes it a promising candidate for treating diseases such as cancer and neurodegenerative disorders.